Cas no 871332-82-0 (3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid)
871332-82-0 structure
Product Name:3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
CAS No:871332-82-0
MF:C11H15BN2O5
MW:266.058202981949
MDL:MFCD07783874
CID:719560
PubChem ID:44119844
Update Time:2025-04-19
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid
- 3-(Diethylcarbamoyl)-5-Nitrophenylboronic Acid
- 3-Diethylcarbamoyl-5-nitrobenzeneboronic acid
- [3-(diethylcarbamoyl)-5-nitrophenyl]boronic acid
- 3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
- Boronic acid,B-[3-[(diethylamino)carbonyl]-5-nitrophenyl]-
- BS-24244
- WJB33282
- MFCD07783874
- [3-(diethylcarbamoyl)-5-nitro-phenyl]boronic acid
- DTXSID70657444
- FT-0644986
- A842002
- CS-0175998
- 3-(Diethylcarbamoyl)-5-nitrobenzeneboronic acid
- 871332-82-0
- 3-(Diethylcarbamoyl)-5-nitrophenylboronicacid
- F74124
- AKOS015838651
- DB-021712
-
- MDL： MFCD07783874
- Inchi： 1S/C11H15BN2O5/c1-3-13(4-2)11(15)8-5-9(12(16)17)7-10(6-8)14(18)19/h5-7,16-17H,3-4H2,1-2H3
- InChI Key： BSSTYJYXCIVGHB-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])N(CC)CC
Computed Properties
- Exact Mass: 266.10700
- Monoisotopic Mass: 266.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Density: 1.3
- Melting Point: 170-173
- Boiling Point: 506.9°C at 760 mmHg
- Flash Point: 260.4°C
- Refractive Index: 1.564
- PSA: 106.59000
- LogP: 0.27980
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Security Information
- Hazard Statement： Irritant/Keep Cold
-
Hazardous Material Identification：
- Storage Condition：Keep cold
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 089958-250mg |
(3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid, 98% |
871332-82-0 | 98% | 250mg |
$227.00 | 2023-09-10 | |
| Matrix Scientific | 089958-1g |
(3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid, 98% |
871332-82-0 | 98% | 1g |
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| Fluorochem | 215010-1g |
3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-82-0 | 95% | 1g |
￡158.00 | 2022-02-28 | |
| Fluorochem | 215010-5g |
3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-82-0 | 95% | 5g |
￡630.00 | 2022-02-28 | |
| TRC | D473513-100mg |
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid |
871332-82-0 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | D473513-250mg |
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid |
871332-82-0 | 250mg |
$161.00 | 2023-05-18 | ||
| TRC | D473513-500mg |
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid |
871332-82-0 | 500mg |
$259.00 | 2023-05-18 | ||
| TRC | D473513-1g |
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid |
871332-82-0 | 1g |
$351.00 | 2023-05-18 | ||
| Alichem | A019110671-5g |
(3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-82-0 | 98% | 5g |
$498.16 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1261215-1g |
(3-(Diethylcarbamoyl)-5-nitrophenyl)boronic acid |
871332-82-0 | 98% | 1g |
$105 | 2024-06-07 |
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:871332-82-0)3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
Order Number:A842002
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):432.0
Email:sales@amadischem.com
3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:871332-82-0)3-(N,N-Diethylaminocarbonyl)-5-nitrophenylboronic acid
Purity:99%
Quantity:25g
Price ($):432.0